molecular formula C9H14F3NO2 B8659432 1-(3,3,3-Trifluoropropyl)piperidine-4-carboxylic acid

1-(3,3,3-Trifluoropropyl)piperidine-4-carboxylic acid

Cat. No.: B8659432
M. Wt: 225.21 g/mol
InChI Key: DULVSTXUHPAQEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3,3,3-Trifluoropropyl)piperidine-4-carboxylic acid is a useful research compound. Its molecular formula is C9H14F3NO2 and its molecular weight is 225.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H14F3NO2

Molecular Weight

225.21 g/mol

IUPAC Name

1-(3,3,3-trifluoropropyl)piperidine-4-carboxylic acid

InChI

InChI=1S/C9H14F3NO2/c10-9(11,12)3-6-13-4-1-7(2-5-13)8(14)15/h7H,1-6H2,(H,14,15)

InChI Key

DULVSTXUHPAQEX-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1C(=O)O)CCC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl 1-(3,3,3-trifluoropropyl)piperidine-4-carboxylate (3.30 g, 13.0 mmol) in THF (40 mL) and MeOH (40 mL) was added LiOH—H2O (1.64 g, 39.1 mmol). The reaction was allowed to stir for 15 h at which time the solution was filtered to remove undissolved solids and the filtrate concentrated. The resulting material was diluted with water (10 mL), made to pH 5 with HCl (conc), then concentrated in vacuo to yield a white solid (2.9 g, 150%). Mass Spectrum: Calcd for C9H15NF3O2(M+H): 226. Found: 226.
Quantity
3.3 g
Type
reactant
Reaction Step One
Name
LiOH—H2O
Quantity
1.64 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Yield
150%

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